Cas no 1807133-47-6 (Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate)

Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl and cyano functional groups, which enhance reactivity in cross-coupling and nucleophilic substitution reactions. The chloromethyl moiety provides a reactive site for further derivatization, making it useful in pharmaceutical and agrochemical applications. Its ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. The presence of electron-withdrawing groups (cyano and trifluoromethyl) influences electronic properties, enabling selective transformations. This compound is suitable for constructing complex heterocycles or fluorinated compounds, offering synthetic flexibility for advanced research and industrial applications.
Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate structure
1807133-47-6 structure
Product Name:Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate
CAS No:1807133-47-6
MF:C12H9ClF3NO2
MW:291.653572797775
CID:4947295
Update Time:2025-05-28

Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate
    • Inchi: 1S/C12H9ClF3NO2/c1-2-19-11(18)9-4-8(12(14,15)16)3-7(5-13)10(9)6-17/h3-4H,2,5H2,1H3
    • InChI Key: ZKVOBENBNUMFJE-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C(F)(F)F)C=C(C(=O)OCC)C=1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 377
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.1

Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015018305-250mg
Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate
1807133-47-6 97%
250mg
504.00 USD 2021-06-18
Alichem
A015018305-500mg
Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate
1807133-47-6 97%
500mg
790.55 USD 2021-06-18
Alichem
A015018305-1g
Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate
1807133-47-6 97%
1g
1,475.10 USD 2021-06-18

Additional information on Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate

Research Brief on Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate (CAS: 1807133-47-6)

Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate (CAS: 1807133-47-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and cyano functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and oncological pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate as a precursor in the synthesis of small-molecule inhibitors for protein kinases. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, which are implicated in cancer progression. The study employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, providing a foundation for further preclinical development.

In addition to its applications in oncology, recent investigations have explored the compound's utility in anti-inflammatory drug design. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate derivatives with enhanced anti-inflammatory properties. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's efficacy, resulting in derivatives that significantly reduced cytokine production in cellular models of inflammation.

The synthetic versatility of Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate has also been a focal point of recent research. A 2023 article in Organic Process Research & Development described an improved synthetic route for this compound, emphasizing scalability and yield optimization. The study reported a high-purity yield of over 85% using a streamlined process, which could facilitate its broader adoption in industrial pharmaceutical production.

Despite these advancements, challenges remain in the clinical translation of derivatives based on Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate. Issues such as metabolic stability and bioavailability need to be addressed in future studies. However, the compound's unique structural features and demonstrated bioactivity make it a promising candidate for continued research in drug development. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd